Cas no 1261909-12-9 (4-(3-Aminophenyl)-2-hydroxybenzoic acid)

• Product Name: 4-(3-Aminophenyl)-2-hydroxybenzoic acid
• CAS No: 1261909-12-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD18318981
• CID: 2762789
• PubChem ID: 53224908
• Update Time: 2025-07-02

4-(3-Aminophenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261909-12-9
• 4-(3-AMINOPHENYL)-2-HYDROXYBENZOIC ACID
• MFCD18318981
• 4-(3-Aminophenyl)-2-hydroxybenzoic acid, 95%
• 3'-Amino-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• DTXSID00688640
• 4-(3-Aminophenyl)-2-hydroxybenzoic acid

• MDL： MFCD18318981
• Inchi： 1S/C13H11NO3/c14-10-3-1-2-8(6-10)9-4-5-11(13(16)17)12(15)7-9/h1-7,15H,14H2,(H,16,17)
• InChI Key： JGDULXNYFBPNQG-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 229.074
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.6A^2

Additional information on 4-(3-Aminophenyl)-2-hydroxybenzoic acid

Introduction to 4-(3-Aminophenyl)-2-hydroxybenzoic acid (CAS No. 1261909-12-9)

4-(3-Aminophenyl)-2-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261909-12-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxybenzoic acid core substituted with an amino group at the 3-position of the phenyl ring, has garnered attention due to its versatile structural framework and potential biological activities. The presence of both hydroxyl and amino functional groups makes it a valuable intermediate in the synthesis of various pharmacologically relevant derivatives, including potential inhibitors and modulators of enzyme systems.

The structural motif of 4-(3-Aminophenyl)-2-hydroxybenzoic acid positions it as a candidate for further derivatization, enabling the exploration of its pharmacokinetic and pharmacodynamic properties. In recent years, there has been a growing interest in designing molecules that can interact with biological targets in novel ways, particularly those involving redox-sensitive or metal-binding properties. The hydroxyl group at the 2-position and the amino group at the 3-position provide opportunities for coordination with metal ions or participation in hydrogen bonding interactions, which are critical for binding affinity and specificity in drug design.

Recent studies have highlighted the importance of hydroxybenzoic acid derivatives in medicinal chemistry. These compounds have been investigated for their roles as antioxidants, anti-inflammatory agents, and even as precursors to more complex drug molecules. For instance, modifications of the benzoic acid scaffold have led to the development of several therapeutic agents used in treating metabolic disorders, neurodegenerative diseases, and infectious diseases. The compound 4-(3-Aminophenyl)-2-hydroxybenzoic acid (CAS No. 1261909-12-9) fits into this broader context, offering a scaffold that can be modified to target specific disease pathways.

In terms of synthetic chemistry, 4-(3-Aminophenyl)-2-hydroxybenzoic acid serves as a versatile building block. The amino group can be further functionalized through reductive amination, diazotization followed by coupling reactions, or incorporation into amides and ureas. Similarly, the hydroxyl group can undergo esterification or etherification to alter solubility profiles or enhance metabolic stability. These synthetic pathways allow chemists to explore a wide range of derivatives with tailored properties for drug development.

The potential biological activity of 4-(3-Aminophenyl)-2-hydroxybenzoic acid has been explored in several preclinical studies. Its structural similarity to known bioactive molecules suggests that it may exhibit properties such as inhibitory activity against certain enzymes or receptors. For example, derivatives of hydroxybenzoic acids have been reported to inhibit lipoxygenases and cyclooxygenases, which are key enzymes involved in inflammatory pathways. Additionally, the ability of this compound to chelate metal ions may make it useful in developing treatments for metalloproteinase-related diseases.

Advances in computational chemistry have further enhanced the study of 4-(3-Aminophenyl)-2-hydroxybenzoic acid (CAS No. 1261909-12-9). Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high precision. This approach has been instrumental in designing analogs with improved efficacy and reduced toxicity. Furthermore, virtual screening methods enable the rapid identification of potential drug candidates from large libraries of compounds, including those derived from this scaffold.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are based on structures found in nature, such as flavonoids and polyphenols. The benzoic acid family is no exception, with numerous natural derivatives exhibiting significant biological activity. By leveraging these natural motifs, researchers can accelerate the discovery process while minimizing trial-and-error experimentation.

In conclusion,4-(3-Aminophenyl)-2-hydroxybenzoic acid (CAS No. 1261909-12-9) represents a promising compound for further investigation in pharmaceutical research. Its unique structural features offer opportunities for diverse chemical modifications and potential biological applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic strategies.